Benzyl {[3-cyano-4-(3-methylthiophen-2-yl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate

• IUPAC Name: benzyl 2-[[5-cyano-4-(3-methylthiophen-2-yl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• InChI: InChI=1S/C20H18N2O3S2/c1-13-7-8-26-19(13)15-9-17(23)22-20(16(15)10-21)27-12-18(24)25-11-14-5-3-2-4-6-14/h2-8,15H,9,11-12H2,1H3,(H,22,23)
• InChI Key: NJCQCDHOIYSPKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2CC(=O)NC(=C2C#N)SCC(=O)OCC3=CC=CC=C3
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol

Description

Synthesis Analysis

The synthesis of cyanoacetamides, a class of compounds to which the given compound belongs, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzyl group attached to a complex heterocyclic moiety containing a thiophene ring and a tetrahydropyridine ring. The molecule also contains cyano, oxo, and sulfanyl functional groups.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives, like the given compound, are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Scientific Research Applications

Synthetic Applications and Mechanistic Insights

• Base-Induced Cyclization Reactions : The reaction of aryl-substituted benzyl 1-alkynyl sulfides with potassium alkoxide produces 2-aryl 2,3-dihydrothiophenes, showcasing the utility of sulfur-containing compounds in cyclization reactions. This process is influenced by the electronic nature of substituents, highlighting the role of electron-withdrawing groups and base-induced cyclization mechanisms (Motto et al., 2011).

• Oxidation Reactions : Research on the oxidation of benzo[1,2-b:4,5-b']dithiophenes to yield bis-sulfones or tetraoxides demonstrates the transformation of sulfur compounds under mild conditions, affecting their electronic properties and transforming them from electron donors to acceptors (Pappenfus et al., 2014).

• Desulfurization Catalysis : The aerobic oxidative desulfurization of benzothiophene and related compounds using an Anderson-type catalyst underlines the potential for sulfur compound oxidation in mild conditions, offering a pathway for sulfur removal in organic compounds (Lu et al., 2010).

• High Refractive Index Materials : The synthesis of transparent aromatic polyimides from thiophenyl-substituted benzidines reveals the creation of materials with high refractive indices and good thermomechanical stabilities, indicating the application of sulfur-containing compounds in advanced material science (Tapaswi et al., 2015).